Cas no 1541170-25-5 (2,5,7,8-tetramethyl-2-(piperazine-1-carbonyl)-3,4-dihydro-2H-1-benzopyran-6-ol hydrochloride)

• Product Name: 2,5,7,8-tetramethyl-2-(piperazine-1-carbonyl)-3,4-dihydro-2H-1-benzopyran-6-ol hydrochloride
• CAS No: 1541170-25-5
• MF: C₁₈H₂₇ClN₂O₃
• MW: 354.871584177017
• CID: 4604878
• Update Time: 2025-10-23

2,5,7,8-tetramethyl-2-(piperazine-1-carbonyl)-3,4-dihydro-2H-1-benzopyran-6-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,5,7,8-Tetramethyl-2-(piperazine-1-carbonyl)-3,4-dihydro-2H-1-benzopyran-6-ol hydrochloride
• Sul 121 HCl
• Sul121 HCl
• Sul-121 HCl
• Sul-121 Hydrochloride
• 2,5,7,8-tetramethyl-2-(piperazine-1-carbonyl)-3,4-dihydro-2H-1-benzopyran-6-ol hydrochloride

• Inchi： 1S/C18H26N2O3.ClH/c1-11-12(2)16-14(13(3)15(11)21)5-6-18(4,23-16)17(22)20-9-7-19-8-10-20;/h19,21H,5-10H2,1-4H3;1H
• InChI Key： PLQHNEVLWPLIKP-UHFFFAOYSA-N
• SMILES： C12=C(C)C(C)=C(O)C(C)=C1CCC(C(=O)N1CCNCC1)(C)O2.Cl

Additional information on 2,5,7,8-tetramethyl-2-(piperazine-1-carbonyl)-3,4-dihydro-2H-1-benzopyran-6-ol hydrochloride

Introduction to 2,5,7,8-Tetramethyl-2-(Piperazine-1-Carbonyl)-3,4-Dihydro-2H-1-Benzopyran-6-Ol Hydrochloride (CAS No. 1541170-25-5)

The compound 2,5,7,8-tetramethyl-2-(piperazine-1-carbonyl)-3,4-dihydro-2H-1-benzopyran-6-ol hydrochloride, with the CAS registry number 1541170-25-5, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a benzopyran skeleton with multiple methyl substituents and a piperazine-derived carbonyl group, which contributes to its unique chemical properties and bioactivity.

Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery efforts targeting various diseases. For instance, research published in 2023 demonstrated that 2,5,7,8-tetramethyl-2-(piperazine-1-carbonyl)-3,4-dihydro-2H-1-benzopyran-6-ol hydrochloride exhibits significant anti-inflammatory properties in vitro and in vivo models. This finding underscores its potential application in treating inflammatory disorders such as arthritis and neuroinflammation.

The synthesis of this compound involves a multi-step process that includes the formation of the benzopyran core followed by functionalization with the piperazine moiety. The optimization of this synthetic pathway has been a focus of recent research efforts to improve yield and scalability for potential clinical applications. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production process.

In terms of pharmacokinetics, studies have shown that CAS No. 1541170-25-based compounds exhibit favorable absorption profiles and moderate plasma stability. These properties are critical for ensuring effective drug delivery and sustained therapeutic action. Furthermore, preliminary toxicity studies indicate that this compound has a relatively low toxicity profile at therapeutic doses, making it a viable candidate for further preclinical development.

The structural features of this compound also make it an interesting target for studying drug metabolism and interaction mechanisms. Researchers have utilized computational modeling techniques to predict its binding affinity to various protein targets and enzymes involved in drug metabolism. These insights are invaluable for optimizing drug design and minimizing adverse effects.

In conclusion, 2,5,7,8-tetramethyl-2-(piperazine-1-carbonyl)-3,4-dihydro-2H-1-benzopyran-based compounds represent a promising class of molecules with broad applications in medicinal chemistry. As research continues to uncover their full potential, they hold the promise of contributing significantly to the development of novel therapeutic agents for treating a wide range of diseases.